Cas no 944276-44-2 (3-(hydroxymethyl)-1-methylpiperidin-2-one)

• Product Name: 3-(hydroxymethyl)-1-methylpiperidin-2-one
• CAS No: 944276-44-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD13178879
• CID: 845022
• PubChem ID: 16719427
• Update Time: 2025-08-05

3-(hydroxymethyl)-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)-1-methyl-2-Piperidinone
• 3-(HYDROXYMETHYL)-1-METHYLPIPERIDIN-2-ONE
• FT-0765934
• SCHEMBL16609893
• F14435
• AMY16162
• Z1255357749
• EN300-244244
• SB41640
• CS-0169754
• MFCD13178879
• DTXSID20587328
• AKOS016009046
• AS-47581
• 944276-44-2
• 3-(hydroxymethyl)-1-methylpiperidin-2-one

• MDL： MFCD13178879
• Inchi： 1S/C7H13NO2/c1-8-4-2-3-6(5-9)7(8)10/h6,9H,2-5H2,1H3
• InChI Key： YWINIVAYENZCJR-UHFFFAOYSA-N
• SMILES： O=C1C(CO)CCCN1C

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: -0.21500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-(hydroxymethyl)-1-methylpiperidin-2-one

Recent Advances in the Study of 3-(Hydroxymethyl)-1-methylpiperidin-2-one (CAS: 944276-44-2): A Comprehensive Research Brief

3-(Hydroxymethyl)-1-methylpiperidin-2-one (CAS: 944276-44-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the hydroxymethyl group and the piperidin-2-one ring, make it a versatile building block for the design of pharmacologically active molecules. Recent publications have demonstrated its utility in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators and acetylcholinesterase inhibitors, which are critical targets for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The CAS number 944276-44-2 has been frequently cited in patent applications, underscoring its commercial and scientific relevance.

One of the most notable advancements in the study of 3-(hydroxymethyl)-1-methylpiperidin-2-one is its role in the development of prodrugs. Researchers have successfully utilized this compound to enhance the bioavailability and pharmacokinetic properties of several drug candidates. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited improved blood-brain barrier penetration, making them promising candidates for CNS-targeted therapies. The study also reported a novel synthetic route for the compound, which offers higher yields and better scalability compared to traditional methods.

In addition to its applications in drug development, 3-(hydroxymethyl)-1-methylpiperidin-2-one has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Its ability to induce stereoselectivity in chemical reactions has been leveraged to produce enantiomerically pure compounds, which are highly valued in the pharmaceutical industry. Recent work in this area has focused on optimizing reaction conditions to maximize enantiomeric excess (ee) and minimize side products, as detailed in a 2023 publication in Organic Letters.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-(hydroxymethyl)-1-methylpiperidin-2-one. Current synthetic methods often require expensive reagents or generate hazardous byproducts, limiting their industrial applicability. However, ongoing research efforts are addressing these issues through the development of greener and more cost-effective synthetic protocols. A recent preprint on ChemRxiv describes a catalytic hydrogenation approach that significantly reduces the environmental impact of the synthesis process.

In conclusion, 3-(hydroxymethyl)-1-methylpiperidin-2-one (CAS: 944276-44-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable tool for drug discovery and development. Future research is expected to further explore its applications in targeted drug delivery and asymmetric synthesis, paving the way for new therapeutic innovations.